5-Trichloroacetyl-1H-pyrrole-3-carbaldehyde

• IUPAC Name: 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-carbaldehyde
• InChI: InChI=1S/C7H4Cl3NO2/c8-7(9,10)6(13)5-1-4(3-12)2-11-5/h1-3,11H
• InChI Key: UXVMSZXICIXIFA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C1C=O)C(=O)C(Cl)(Cl)Cl
• Molecular Formula: C7H4Cl3NO2
• Molecular Weight: 240.5 g/mol

Description

5-Trichloroacetyl-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C7H4Cl3NO2 and its molecular weight is 240.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of the compound obtained in Step A (87 mmoles) and AlCl3 in a DCM/nitromethane mixture (80 ml/80 ml) there is added, dropwise, at −30° C., dichloro-methoxy-methane (130.5 mmoles). After stirring for two hours, the reaction mixture is poured into 800 ml of ice-cold water. The aqueous phase is extracted with AcOEt, and then the organic phases are combined. The organic phase is washed with saturated aqueous NaCl solution, dried over sodium sulphate, filtered and evaporated to dryness to yield the title product (brown crystals), which is used directly in the next Step.

Synthesis routes and methods II

Procedure details

A solution of 2,2,2-trichloro-1-(1H-pyrrol-2-yl)-ethanone (5.0 g, 23.53 mmol) and AlCl3 (3.8 g, 28.50 mmol) in co-solvents of EDC (20 mL) and MeNO2 (20 mL) was cooled to −10° C. A solution of dichloro-methoxy-methane (3.25 g, 28.27 mmol) in EDC (5 mL) was added fairly rapidly and the mix was then stirred at −10° C. to room temperature for overnight. It was poured over crushed ice, the layer were separated, and the aqueous phase was extracted with CH2Cl2. The combined organic layers were washed, dried over MgSO4, and concentrated, yielding a slightly reddish solid (3.6 g, 64%). 1H NMR (500 MHz, CDCl3) δ10.10 (s, 1H), 10.06 (br, 1H), 7.96 (m, 2H) ppm. MS (ES−): m/e=238 (M−H); LC/Method A/3.15 min.